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Compound of Interest

2-Hydroxy-3-methoxy-5-
Compound Name:
nitrobenzaldehyde

Cat. No.: B099842

Essential Safety and Handling Guide for 2-
Hydroxy-3-methoxy-5-nitrobenzaldehyde

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling 2-Hydroxy-3-methoxy-5-nitrobenzaldehyde, including operational
and disposal plans.

Chemical Identifier:

IUPAC Name 2-Hydroxy-3-methoxy-5-nitrobenzaldehyde
CAS Number 17028-61-4

Molecular Formula CsH7NOs

Molecular Weight 197.14 g/mol

Form Powder

Melting Point 141-143 °C

Hazard Identification and Personal Protective Equipment (PPE):
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This compound is classified as hazardous. Below is a summary of its hazard statements and

the recommended personal protective equipment.

Hazard Class

GHS Pictogram

Hazard Statement

Recommended
PPE

Acute Toxicity, Oral
(Category 3)

GHSO06 (Toxic)

H301: Toxic if

swallowed

Wear protective
gloves, eye protection,

and face protection.

Skin Sensitisation

(Category 1)

GHSO07 (Exclamation
Mark)

H317: May cause an

allergic skin reaction

Wear protective

gloves.

Skin Irritation

(Category 2)

GHSO07 (Exclamation
Mark)

H315: Causes skin

irritation

Wear protective

gloves.[1]

Serious Eye Irritation

(Category 2)

GHSO07 (Exclamation
Mark)

H319: Causes serious

eye irritation

Wear eye and face

protection.[1]

Specific target organ
toxicity — single
exposure (Category

3), Respiratory system

GHSO07 (Exclamation
Mark)

H335: May cause

respiratory irritation

Use only outdoors or
in a well-ventilated

area.[2]

Handling and Storage:

o Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

[2] Ensure that eyewash stations and safety showers are close to the workstation.[3]

o Personal Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke

when using this product.[1]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][4] Store

locked up.[3][4]

First Aid Measures:
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Exposure Route First Aid Procedure

Call a POISON CENTER or doctor immediately.
Rinse mouth.[1][5]

If Swallowed

Wash with plenty of soap and water. If skin

) irritation occurs, get medical advice/attention.
If on Skin _ _ _
Take off contaminated clothing and wash it

before reuse.[1][3]

Rinse cautiously with water for several minutes.
) Remove contact lenses, if present and easy to
Ifin Eyes : . N :
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1][3]

Remove person to fresh air and keep
If Inhaled comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[3][5]

Spill and Disposal Procedures:

In the event of a spill, follow the workflow below. For disposal, consult state, local, or national
regulations and hand over to an authorized disposal company as hazardous waste.[2]

Spill Response

Spill Detected 523 || '

Spill

. Contain Spil Clean Up Spill Decontaminate Area Dispose of Waste
LA B A (use absorbent material) (avoid creating dust) and Equipment in Sealed Container

eeeeeeeeee

Click to download full resolution via product page
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Caption: Workflow for handling a chemical spill.

Operational Plan:

Risk Assessment: Before starting any work, perform a thorough risk assessment for the
planned experiment.

PPE Selection: Based on the risk assessment, select and inspect the appropriate PPE. This
should include, at a minimum, safety glasses with side shields, chemical-resistant gloves
(e.g., nitrile), and a lab coat.[1] A face shield may be necessary for procedures with a higher
risk of splashing.

Safe Handling: Handle the solid compound in a fume hood to avoid inhalation of dust.[2]
Avoid contact with skin and eyes.[4]

Waste Management: All waste contaminated with 2-Hydroxy-3-methoxy-5-
nitrobenzaldehyde should be collected in a designated, labeled, and sealed container for
hazardous waste.

Emergency Preparedness: Ensure that a spill kit is readily available and that all personnel
are trained on its use and on emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-Hydroxy-
3-methoxy-5-nitrobenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b099842#personal-protective-equipment-for-handling-
2-hydroxy-3-methoxy-5-nitrobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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